Cas no 885278-93-3 (2-(4-Benzyloxy-phenyl)-thiazole-4-carbaldehyde)

• Product Name: 2-(4-Benzyloxy-phenyl)-thiazole-4-carbaldehyde
• CAS No: 885278-93-3
• MF: C₁₇H₁₃NO₂S
• MW: 295.355623006821
• MDL: MFCD06738376
• CID: 711606
• PubChem ID: 53249850
• Update Time: 2024-12-09

2-(4-Benzyloxy-phenyl)-thiazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxaldehyde,2-[4-(phenylmethoxy)phenyl]-
• 2-(4-Benzyloxy-phenyl)-thiazole-4-carbaldehyde
• 2-(4-BENZYLOXYPHENYL)THIAZOLE-4-CARBALDEHYDE,
• 2-(4-phenylmethoxyphenyl)-1,3-thiazole-4-carbaldehyde
• DB-077782
• AKOS010225669
• 2-(4-benzyloxyphenyl)thiazole-4-carbaldehyde
• G84529
• AB27028
• 2-[4-(BENZYLOXY)PHENYL]-1,3-THIAZOLE-4-CARBALDEHYDE
• 2-(4-(Benzyloxy)phenyl)thiazole-4-carbaldehyde
• MFCD06738376
• DTXSID80693090
• 885278-93-3

• MDL： MFCD06738376
• Inchi： 1S/C17H13NO2S/c19-10-15-12-21-17(18-15)14-6-8-16(9-7-14)20-11-13-4-2-1-3-5-13/h1-10,12H,11H2
• InChI Key： SUGYRLHBOMEIKR-UHFFFAOYSA-N
• SMILES： S1C=C(C=O)N=C1C1=CC=C(OCC2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 295.06700
• Monoisotopic Mass: 295.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.9

Experimental Properties

• Density: 1.263±0.06 g/cm3(Predicted)
• Boiling Point: 487.2±55.0 °C(Predicted)
• PSA: 67.43000
• LogP: 4.20160
• pka: 0.49±0.10(Predicted)